Cas no 858851-39-5 (2-(piperazin-1-yl)cyclopentan-1-ol)

• Product Name: 2-(piperazin-1-yl)cyclopentan-1-ol
• CAS No: 858851-39-5
• CID: 4660945
• Update Time: 2025-05-28

2-(piperazin-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)cyclopentan-1-ol

• SMILES： OC1CCCC1N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(piperazin-1-yl)cyclopentan-1-ol

Research Brief on 2-(piperazin-1-yl)cyclopentan-1-ol (CAS: 858851-39-5) in Chemical Biology and Pharmaceutical Applications

2-(piperazin-1-yl)cyclopentan-1-ol (CAS: 858851-39-5) is a bioactive compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentanol core and piperazine moiety, exhibits versatile pharmacological properties, making it a promising candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 2-(piperazin-1-yl)cyclopentan-1-ol derivatives, focusing on their binding affinity to serotonin and dopamine receptors. The research team synthesized a series of analogs and evaluated their efficacy using in vitro and in vivo models. The results indicated that specific substitutions on the piperazine ring could enhance receptor selectivity, suggesting potential applications in treating neuropsychiatric conditions such as schizophrenia and depression.

In the context of infectious diseases, a recent preprint (BioRxiv, 2024) highlighted the compound's inhibitory effects against viral proteases, particularly those of SARS-CoV-2 and HIV. Molecular docking simulations revealed that 2-(piperazin-1-yl)cyclopentan-1-ol interacts with key catalytic residues, disrupting viral replication. These findings were validated through enzymatic assays, showing IC50 values in the low micromolar range, positioning it as a lead compound for further optimization.

Another groundbreaking application emerged in oncology research. A 2024 Nature Communications paper demonstrated that 2-(piperazin-1-yl)cyclopentan-1-ol derivatives could modulate the tumor microenvironment by inhibiting hypoxia-inducible factor (HIF-1α). The study employed CRISPR-Cas9 screening and metabolomic profiling to elucidate the mechanism, revealing that these compounds disrupt glycolytic pathways in cancer cells, thereby sensitizing them to immunotherapy.

From a synthetic chemistry perspective, advances in green chemistry protocols have improved the scalability of 2-(piperazin-1-yl)cyclopentan-1-ol production. A 2023 ACS Sustainable Chemistry & Engineering report detailed a solvent-free catalytic process using recyclable palladium nanoparticles, achieving >90% yield while minimizing environmental impact. This methodological innovation addresses previous challenges in large-scale synthesis, facilitating translational research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(piperazin-1-yl)cyclopentan-1-ol-based therapeutics. Current research efforts, including a collaborative project between academic and industry partners (ChemRxiv, 2024), are focusing on prodrug strategies and nanoformulations to enhance bioavailability and blood-brain barrier penetration. Preliminary data from animal models show improved plasma half-life and tissue distribution profiles.

In conclusion, 2-(piperazin-1-yl)cyclopentan-1-ol (858851-39-5) represents a multifaceted compound with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological profile, making it a compelling subject for interdisciplinary investigation in chemical biology and drug development. Future directions include clinical translation of optimized derivatives and exploration of combination therapies.